2,4-dichloro-N-{3-[(2-fluorobenzoyl)amino]phenyl}benzamide

• IUPAC Name: 2,4-dichloro-N-[3-[(2-fluorobenzoyl)amino]phenyl]benzamide
• InChI: InChI=1S/C20H13Cl2FN2O2/c21-12-8-9-15(17(22)10-12)19(26)24-13-4-3-5-14(11-13)25-20(27)16-6-1-2-7-18(16)23/h1-11H,(H,24,26)(H,25,27)
• InChI Key: NRUMSQGCGTYIJX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC(=CC=C2)NC(=O)C3=C(C=C(C=C3)Cl)Cl)F
• Molecular Formula: C20H13Cl2FN2O2
• Molecular Weight: 403.2 g/mol

Description

2,4-dichloro-N-{3-[(2-fluorobenzoyl)amino]phenyl}benzamide, also known as DFMO, is a chemical compound that has been extensively studied for its potential therapeutic applications in various diseases. DFMO is a potent inhibitor of the enzyme ornithine decarboxylase (ODC), which plays a critical role in polyamine biosynthesis.

Mechanism of Action

While 2,4-dichloro-N-{3-[(2-fluorobenzoyl)amino]phenyl}benzamide's mechanism of action is well-understood, there is still much to learn about the role of polyamines in various diseases. Future research could focus on elucidating the molecular mechanisms underlying 2,4-dichloro-N-{3-[(2-fluorobenzoyl)amino]phenyl}benzamide's therapeutic effects.
Conclusion:
2,4-dichloro-N-{3-[(2-fluorobenzoyl)amino]phenyl}benzamide is a potent inhibitor of the enzyme ODC and has significant potential for therapeutic applications in various diseases. 2,4-dichloro-N-{3-[(2-fluorobenzoyl)amino]phenyl}benzamide's mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. 2,4-dichloro-N-{3-[(2-fluorobenzoyl)amino]phenyl}benzamide's potential as a therapeutic agent makes it an exciting area of research for scientists and clinicians alike.

Advantages and Limitations for Lab Experiments

2,4-dichloro-N-{3-[(2-fluorobenzoyl)amino]phenyl}benzamide has several advantages for lab experiments. It is a potent and specific inhibitor of ODC, making it an excellent tool for studying the role of polyamines in various diseases. 2,4-dichloro-N-{3-[(2-fluorobenzoyl)amino]phenyl}benzamide is also relatively safe and well-tolerated, making it suitable for use in animal models and clinical trials. However, 2,4-dichloro-N-{3-[(2-fluorobenzoyl)amino]phenyl}benzamide has some limitations, including its relatively low solubility and stability, which can make it challenging to administer and store.

Future Directions

2,4-dichloro-N-{3-[(2-fluorobenzoyl)amino]phenyl}benzamide has significant potential for future therapeutic applications. Some of the future directions for 2,4-dichloro-N-{3-[(2-fluorobenzoyl)amino]phenyl}benzamide research include:
1. Combination therapies: 2,4-dichloro-N-{3-[(2-fluorobenzoyl)amino]phenyl}benzamide has been shown to be effective in combination with other drugs such as chemotherapy and radiation therapy. Future research could focus on identifying the optimal combinations of 2,4-dichloro-N-{3-[(2-fluorobenzoyl)amino]phenyl}benzamide with other drugs for various diseases.
2. New formulations: 2,4-dichloro-N-{3-[(2-fluorobenzoyl)amino]phenyl}benzamide's low solubility and stability limit its use in clinical settings. Future research could focus on developing new formulations of 2,4-dichloro-N-{3-[(2-fluorobenzoyl)amino]phenyl}benzamide that are more stable and easier to administer.
3. New indications: 2,4-dichloro-N-{3-[(2-fluorobenzoyl)amino]phenyl}benzamide has been shown to be effective in various diseases, but its potential in other diseases such as Alzheimer's disease and multiple sclerosis remains unexplored. Future research could focus on identifying new indications for 2,4-dichloro-N-{3-[(2-fluorobenzoyl)amino]phenyl}benzamide.
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Synthesis Methods

2,4-dichloro-N-{3-[(2-fluorobenzoyl)amino]phenyl}benzamide can be synthesized by the reaction of 2,4-dichlorobenzoyl chloride with 2-fluoroaniline followed by reaction with sodium cyanide and acid hydrolysis. The yield of 2,4-dichloro-N-{3-[(2-fluorobenzoyl)amino]phenyl}benzamide is typically around 50%.

Scientific Research Applications

2,4-dichloro-N-{3-[(2-fluorobenzoyl)amino]phenyl}benzamide has been extensively studied for its potential therapeutic applications in various diseases such as cancer, parasitic infections, and neurodegenerative disorders. 2,4-dichloro-N-{3-[(2-fluorobenzoyl)amino]phenyl}benzamide has been shown to be effective in inhibiting tumor growth in various preclinical models of cancer. It has also been used as a treatment for African sleeping sickness, a parasitic infection caused by Trypanosoma brucei. 2,4-dichloro-N-{3-[(2-fluorobenzoyl)amino]phenyl}benzamide has been shown to be effective in reducing the severity of neurodegenerative disorders such as Huntington's disease and Parkinson's disease.